
MDL-29951: Comprehensive Disposal and Safety
Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

MDL-29951 (CAS No. 130798-51-5). The following procedures are designed to ensure the safe

handling and compliant disposal of this compound, minimizing risks to personnel and the

environment. Adherence to these guidelines is critical for maintaining a safe laboratory setting.

Essential Compound Information
MDL-29951 is a research chemical identified as 2-Carboxy-4,6-dichloro-1H-indole-3-propanoic

acid. It functions as a novel antagonist for the glycine site of the NMDA receptor and as an

agonist for the G protein-coupled receptor GPR17.[1][2][3] As with any active pharmacological

agent, it must be handled with care, and all waste must be considered hazardous until

confirmed otherwise by your institution's safety personnel.

Quantitative and Physical Data
All personnel handling MDL-29951 should be familiar with its physical and chemical properties

to ensure safe handling and storage.
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Property Value Source

CAS Number 130798-51-5

Molecular Formula C₁₂H₉Cl₂NO₄ [1]

Molecular Weight 302.11 g/mol [1]

Appearance White to off-white powder [2]

Purity ≥98% [1][2]

Solubility 10 mM in DMSO [2]

Storage Temperature -20°C [2]

Personal Protective Equipment (PPE) Protocol
Before handling MDL-29951 in any form (pure compound, solutions, or contaminated

materials), the following PPE is mandatory:

Eye Protection: Use chemical safety goggles or glasses that meet appropriate government

standards.

Hand Protection: Wear chemically compatible, disposable gloves (e.g., nitrile). Inspect

gloves prior to use.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The primary directive for the disposal of MDL-29951 is to offer the material to a licensed,

professional waste disposal company. Do not attempt to dispose of this chemical via standard

trash or sewer systems.[4] The following steps provide a detailed workflow for compliant

disposal within a laboratory environment.

Step 1: Waste Identification and Classification
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A laboratory chemical is considered waste once it is no longer intended for use.[5] All forms of

MDL-29951 waste must be classified as hazardous chemical waste. This includes:

Unused or expired pure MDL-29951 powder.

Solutions containing MDL-29951.

Contaminated materials (e.g., pipette tips, vials, gloves, bench paper).

Rinsate from triple-rinsing empty containers that held the pure compound.[5][6]

Step 2: Waste Segregation and Container Selection
Proper segregation prevents dangerous chemical reactions.

Incompatible Materials: Keep MDL-29951 waste separate from strong oxidizing agents.

Container Choice: Use only containers that are in good condition and chemically compatible

with the waste. Ensure the container has a secure, leak-proof closure.[4][5]

Container Status: Keep waste containers closed at all times except when adding waste.[5][6]

Step 3: Hazardous Waste Labeling
Proper labeling is a critical regulatory requirement.[7][8]

Immediate Labeling: Affix a hazardous waste label to the container as soon as the first

particle of waste is added.[6][7]

Required Information: The label must, at a minimum, include:

The words "Hazardous Waste".[5][7][8]

The full chemical name: "MDL-29951 (2-Carboxy-4,6-dichloro-1H-indole-3-propanoic

acid)". Do not use abbreviations.[5]

The accumulation start date.[9]

An indication of the material's hazards (e.g., Toxic).[10]
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Generator's name and laboratory information.[8]

Step 4: Accumulation and Storage
Point of Generation: Waste must be accumulated at or near the point of generation, under

the control of laboratory personnel.[4]

Secondary Containment: Store waste containers in a designated, well-ventilated area within

secondary containment (such as a chemical-resistant tray) to contain potential leaks.[5][11]

Step 5: Arranging for Professional Disposal
Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.

Provide Information: Be prepared to provide the EHS team with all information from the

hazardous waste label.

Follow Institutional Procedures: Your EHS office will manage the final transfer of the waste to

a licensed professional disposal company, ensuring compliance with all federal, state, and

local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational process for the proper

disposal of MDL-29951.
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Start:
MDL-29951 requires disposal

Step 1: Identify Waste Type
(Unused solid, solution, contaminated labware)

Classify as
Hazardous Chemical Waste

Step 2: Select Compatible Container
(Good condition, leak-proof lid)

Step 3: Affix Hazardous Waste Label
(Complete all fields immediately)

Step 4: Segregate & Store Safely
(Keep from incompatibles, use secondary containment)

Step 5: Contact EHS Office
(Schedule waste pickup)

End:
Waste collected by EHS for

professional disposal

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of MDL-29951 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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